Cas no 76202-23-8 (Ibogamine-18-carboxylicacid, 13-hydroxy-, methyl ester (9CI))

Ibogamine-18-carboxylicacid, 13-hydroxy-, methyl ester (9CI) structure
76202-23-8 structure
Product Name:Ibogamine-18-carboxylicacid, 13-hydroxy-, methyl ester (9CI)
CAS No:76202-23-8
MF:C21H26N2O3
MW:354.442745685577
CID:579443
PubChem ID:156675
Update Time:2025-04-19

Ibogamine-18-carboxylicacid, 13-hydroxy-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ibogamine-18-carboxylicacid, 13-hydroxy-, methyl ester (9CI)
    • Ibogamine-18-carboxylic acid, 13-hydroxy-, methyl ester
    • 13-Hydroxy-ibogamine-18-carboxylic acid methyl ester
    • DTXSID20997549
    • 76202-23-8
    • methyl 13-hydroxyibogamine-18-carboxylate
    • Inchi: 1S/C21H26N2O3/c1-3-13-8-12-10-21(20(25)26-2)18-16(6-7-23(11-12)19(13)21)15-5-4-14(24)9-17(15)22-18/h4-5,9,12-13,19,22,24H,3,6-8,10-11H2,1-2H3/t12-,13+,19+,21-/m1/s1
    • InChI Key: GFEUNVMURRUASI-YDBSYXHISA-N
    • SMILES: O(C)C([C@]12C3=C(C4C=CC(=CC=4N3)O)CCN3C[C@H](C[C@H](CC)[C@H]31)C2)=O

Computed Properties

  • Exact Mass: 354.19434270g/mol
  • Monoisotopic Mass: 354.19434270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 65.6Ų

Experimental Properties

  • Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.06 g/l) (25 º C),
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